VC-0084

• CAS No.: 1429180-08-4
• Product Name: VC-0084
• Molecular Formula: C25H34N6O3
• Molecular Weight: 466.59
• IUPAC Name: (S)-3-(2-(((S)-1-(4-((4-Acetylpiperazin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-isopropyloxazolidin-2-one
• Standard InChI: InChI=1S/C25H34N6O3/c1-17(2)22-16-34-25(33)31(22)23-9-10-26-24(28-23)27-18(3)21-7-5-20(6-8-21)15-29-11-13-30(14-12-29)19(4)32/h5-10,17-18,22H,11-16H2,1-4H3,(H,26,27,28)/t18-,22+/m0/s1
• Standard InChIKey: BEWLUEOYYPKPQL-PGRDOPGGSA-N
• SMILES: O=C1OC[C@H](C(C)C)N1C2=NC(N[C@H](C3=CC=C(CN4CCN(C(C)=O)CC4)C=C3)C)=NC=C2
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Reference: 1: Popovici-Muller J, Lemieux RM, Artin E, Saunders JO, Salituro FG, Travins J, Cianchetta G, Cai Z, Zhou D, Cui D, Chen P, Straley K, Tobin E, Wang F, David MD, Penard-Lacronique V, Quivoron C, Saada V, de Botton S, Gross S, Dang L, Yang H, Utley L, Chen Y, Kim H, Jin S, Gu Z, Yao G, Luo Z, Lv X, Fang C, Yan L, Olaharski A, Silverman L, Biller S, Su SM, Yen K. Discovery of AG-120 (Ivosidenib): A First-in-Class Mutant IDH1 Inhibitor for the Treatment of IDH1 Mutant Cancers. ACS Med Chem Lett. 2018 Jan 19;9(4):300-305. doi: 10.1021/acsmedchemlett.7b00421. eCollection 2018 Apr 12. PubMed PMID: 29670690; PubMed Central PMCID: PMC5900343.; 2: Kopinja J, Sevilla RS, Levitan D, Dai D, Vanko A, Spooner E, Ware C, Forget R, Hu K, Kral A, Spacciapoli P, Kennan R, Jayaraman L, Pucci V, Perera S, Zhang W, Fischer C, Lam MH. A Brain Penetrant Mutant IDH1 Inhibitor Provides In Vivo Survival Benefit. Sci Rep. 2017 Oct 23;7(1):13853. doi: 10.1038/s41598-017-14065-w. PubMed PMID: 29062039; PubMed Central PMCID: PMC5653818.; 3: Cho YS, Levell JR, Liu G, Caferro T, Sutton J, Shafer CM, Costales A, Manning JR, Zhao Q, Sendzik M, Shultz M, Chenail G, Dooley J, Villalba B, Farsidjani A, Chen J, Kulathila R, Xie X, Dodd S, Gould T, Liang G, Heimbach T, Slocum K, Firestone B, Pu M, Pagliarini R, Growney JD. Discovery and Evaluation of Clinical Candidate IDH305, a Brain Penetrant Mutant IDH1 Inhibitor. ACS Med Chem Lett. 2017 Sep 18;8(10):1116-1121. doi: 10.1021/acsmedchemlett.7b00342. eCollection 2017 Oct 12. PubMed PMID: 29057061; PubMed Central PMCID: PMC5641959.; 4: Li L, Paz AC, Wilky BA, Johnson B, Galoian K, Rosenberg A, Hu G, Tinoco G, Bodamer O, Trent JC. Treatment with a Small Molecule Mutant IDH1 Inhibitor Suppresses Tumorigenic Activity and Decreases Production of the Oncometabolite 2-Hydroxyglutarate in Human Chondrosarcoma Cells. PLoS One. 2015 Sep 14;10(9):e0133813. doi: 10.1371/journal.pone.0133813. eCollection 2015. PubMed PMID: 26368816; PubMed Central PMCID: PMC4569544.
• Last Modified: Aug 20 2021